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Compound of Interest

Compound Name: 2-isopropoxypropene

Cat. No.: B105456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the structure, properties, and

reactivity of 2-isopropoxypropene, also known as isopropenyl isopropyl ether. This document

is intended for researchers, scientists, and professionals in the field of drug development and

organic synthesis who require a detailed understanding of this vinyl ether. The guide includes a

summary of its key physicochemical and spectroscopic data, a detailed experimental protocol

for its synthesis, and an exploration of its characteristic reactivity, particularly its behavior under

acidic conditions.

Chemical Structure and Identification
2-Isopropoxypropene is a vinyl ether with the systematic IUPAC name 2-(prop-1-en-2-

yloxy)propane. Its chemical structure consists of an isopropoxy group attached to a propene

backbone at the second carbon, which also bears the double bond.
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Identifier Value

IUPAC Name 2-(prop-1-en-2-yloxy)propane

Synonyms
Isopropenyl isopropyl ether, 2-Isopropoxy-1-

propene

Molecular Formula C₆H₁₂O

SMILES CC(C)OC(=C)C

Structural Diagram:
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Conditions
ProductAcetone

Acid Catalyst (e.g., p-TsOH)

Isopropyl Alcohol

Dehydration (e.g., Dean-Stark trap)
2-Isopropoxypropene
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2-Isopropoxypropene

Protonation of Alkene
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To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Isopropoxypropene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105456#what-is-the-structure-of-2-
isopropoxypropene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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